
Navigating the Disposal of CC-17369: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CC-17369

Cat. No.: B606525 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential procedural information for the disposal of CC-
17369, identified as 5-Ethyl-3,4,5,6-tetramethyl-2-cyclohexen-1-one (CAS 17369-61-8), based

on best practices for structurally related substituted cyclohexenone compounds.

Important Note: A specific Safety Data Sheet (SDS) for CC-17369 was not available at the time

of this publication. The following procedures are based on safety data for analogous

compounds and general principles of hazardous waste management. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with local, regional, and national regulations.

Hazard Profile and Safety Recommendations
Substituted cyclohexenones are a class of organic compounds that may present a range of

hazards. Based on data from structurally similar chemicals, CC-17369 should be handled as a

potentially hazardous substance.
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Hazard Classification Description Precautionary Statements

Skin Irritation/Sensitization

May cause skin irritation and

allergic skin reactions upon

contact.

P264 Wash hands thoroughly

after handling. P280 Wear

protective gloves and eye

protection. P302+P352 IF ON

SKIN: Wash with plenty of

soap and water.

Eye Irritation
May cause serious eye

irritation.

P305+P351+P338 IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Aquatic Toxicity
May be toxic to aquatic life with

long-lasting effects.

P273 Avoid release to the

environment. P391 Collect

spillage.

Flammability
Combustible material; may

ignite when heated.

P210 Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

Experimental Protocol: Waste Neutralization
While specific neutralization protocols for CC-17369 are not documented, a general approach

for the treatment of organic waste containing ketones can be considered for small spills or

residual amounts before final disposal. This should only be performed by trained personnel with

appropriate safety measures in place.

Objective: To reduce the reactivity of the compound through chemical treatment.

Materials:

Sodium borohydride (NaBH₄)
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An appropriate solvent in which both CC-17369 and NaBH₄ are soluble (e.g., ethanol or

isopropanol)

Stir plate and stir bar

Fume hood

Appropriate personal protective equipment (PPE)

Procedure:

In a suitable reaction vessel within a fume hood, dissolve the CC-17369 waste in the chosen

solvent.

Slowly add a stoichiometric excess of sodium borohydride to the solution while stirring. The

reaction is exothermic and may produce hydrogen gas.

Allow the reaction to proceed to completion. The disappearance of the ketone can be

monitored by thin-layer chromatography (TLC) or other suitable analytical methods.

Once the reaction is complete, quench the excess sodium borohydride by the slow addition

of a weak acid (e.g., acetic acid) until gas evolution ceases.

The resulting solution should be collected as hazardous waste for final disposal.

Step-by-Step Disposal Procedure
The primary method for the disposal of CC-17369 is through a certified hazardous waste

management provider. The following workflow outlines the necessary steps to ensure safe and

compliant disposal.
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Preparation Phase

Containment Phase

Disposal Phase

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Keep separate from other chemical waste)

Ensure safety before handling

3. Use a Designated, Labeled, and Compatible Waste Container

Prevent cross-contamination

4. Securely Seal the Container

Prevent leaks and spills

5. Store in a Designated Hazardous Waste Accumulation Area

Safe temporary holding

6. Arrange for Pickup by Certified Hazardous Waste Contractor

Final compliant disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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